Methyl 3,5-dioxocyclohexane-1-carboxylate
Description
“Methyl 3,5-dioxocyclohexane-1-carboxylate” is a chemical compound with the CAS number 61040-83-3 . It has a molecular weight of 170.16 . The IUPAC name for this compound is “methyl 3,5-dioxocyclohexane-1-carboxylate” and its InChI code is 1S/C8H10O4/c1-12-8(11)5-2-6(9)4-7(10)3-5/h5H,2-4H2,1H3 .
Molecular Structure Analysis
The molecular structure of “Methyl 3,5-dioxocyclohexane-1-carboxylate” is represented by the formula C8H10O4 . The compound consists of a cyclohexane ring with two carbonyl groups at positions 3 and 5, and a carboxylate group at position 1 .Physical And Chemical Properties Analysis
“Methyl 3,5-dioxocyclohexane-1-carboxylate” is a solid at room temperature . It has a high GI absorption and is very soluble in water . The compound has a Log Po/w (iLOGP) of 1.19, indicating its lipophilicity .Safety and Hazards
“Methyl 3,5-dioxocyclohexane-1-carboxylate” is classified with the signal word “Warning” according to its Safety Data Sheet (SDS) . It has hazard statements H315 and H319, indicating that it can cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
CAS RN |
61040-83-3 |
|---|---|
Product Name |
Methyl 3,5-dioxocyclohexane-1-carboxylate |
Molecular Formula |
C8H10O4 |
Molecular Weight |
170.16 g/mol |
IUPAC Name |
methyl 3,5-dioxocyclohexane-1-carboxylate |
InChI |
InChI=1S/C8H10O4/c1-12-8(11)5-2-6(9)4-7(10)3-5/h5H,2-4H2,1H3 |
InChI Key |
XUSLRKJVGLAJTR-UHFFFAOYSA-N |
SMILES |
COC(=O)C1CC(=O)CC(=O)C1 |
Canonical SMILES |
COC(=O)C1CC(=O)CC(=O)C1 |
Origin of Product |
United States |
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